Cas no 6047-49-0 (2-({2-[(4-acetylphenyl)amino]-2-oxoethyl}sulfanyl)-N-phenylacetamide)

• Product Name: 2-({2-[(4-acetylphenyl)amino]-2-oxoethyl}sulfanyl)-N-phenylacetamide
• CAS No: 6047-49-0
• MF: C₁₈H₁₆O₈
• MW: 360.314846038818
• CID: 952164
• PubChem ID: 236876
• Update Time: 2025-04-19

2-({2-[(4-acetylphenyl)amino]-2-oxoethyl}sulfanyl)-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-({2-[(4-acetylphenyl)amino]-2-oxoethyl}sulfanyl)-N-phenylacetamide
• (4,5,8-triacetyloxynaphthalen-1-yl) acetate
• 1,4,5,8-tetraacetoxynaphthalene
• 1,4,5,8-tetraacetoxy-naphthalene
• 1,4,5,8-Tetraacetoxy-naphthalin
• AC1L5XKX
• AC1Q61CE
• AG-J-92691
• AR-1K5967
• CTK5B1548
• Leukonaphthazarintetraacetat
• naphthalene-1,4,5,8-tetrayl tetraacetate
• NSC39900

• Inchi： 1S/C18H16O8/c1-9(19)23-13-5-6-15(25-11(3)21)18-16(26-12(4)22)8-7-14(17(13)18)24-10(2)20/h5-8H,1-4H3
• InChI Key： PJXFFLSPFLEOCZ-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1C=CC(=C2C(=CC=C(C2=1)OC(C)=O)OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 360.08448
• Monoisotopic Mass: 360.08451746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 105Ų

Experimental Properties

• PSA: 105.2
• LogP: 2.54100